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Compound of Interest

Compound Name: Cefoselis Sulfate

Cat. No.: B1668863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cefoselis Sulfate is a fourth-generation cephalosporin antibiotic with a broad spectrum of

activity against Gram-positive and Gram-negative bacteria. This technical guide provides an in-

depth overview of the synthesis and chemical properties of Cefoselis Sulfate, intended for

researchers, scientists, and professionals in drug development. The document details the

compound's mechanism of action, physicochemical characteristics, and stability profile. A

proposed synthesis pathway is outlined, based on established cephalosporin chemistry.

Furthermore, detailed experimental protocols for stability analysis are provided, and key data is

summarized in structured tables for ease of reference. Visual diagrams generated using

Graphviz are included to illustrate the mechanism of action and the synthetic workflow.

Introduction
Cefoselis is a semisynthetic, broad-spectrum, beta-lactamase-resistant, fourth-generation

cephalosporin with potent antibacterial activity.[1] It is supplied as Cefoselis Sulfate for clinical

use. Like other β-lactam antibiotics, its mechanism of action involves the inhibition of bacterial

cell wall synthesis, leading to bacterial cell lysis and death.[2] Cefoselis has demonstrated

efficacy against a wide range of pathogens, making it a valuable agent in the treatment of

various infections.[3] Understanding its synthesis and chemical properties is crucial for its

development, formulation, and clinical application.
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Chemical Properties
Cefoselis Sulfate is a complex molecule with specific physicochemical properties that

influence its formulation, stability, and biological activity. A summary of its key chemical

properties is presented in Table 1.

Property Value Reference(s)

Chemical Name

(6R,7R)-7-[[(2Z)-2-(2-amino-

1,3-thiazol-4-yl)-2-

(methoxyimino)acetyl]amino]-3

-[[3-amino-2-(2-

hydroxyethyl)pyrazol-1-ium-1-

yl]methyl]-8-oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylate sulfate

[1]

Molecular Formula C₁₉H₂₄N₈O₁₀S₃ [4]

Molecular Weight 620.6 g/mol [4]

Appearance White solid [5]

Solubility

Soluble in DMSO (≥62.1

mg/mL with gentle warming),

PBS (25 mg/mL). The sulfate

salt form generally has

enhanced water solubility and

stability compared to the free

form.

[6][7]

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 1 year.
[5]

Synthesis of Cefoselis Sulfate
While specific, detailed industrial synthesis protocols for Cefoselis Sulfate are proprietary, a

plausible synthetic route can be constructed based on established principles of cephalosporin

chemistry and available patent literature. The synthesis involves the preparation of the core
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cephalosporin nucleus, the C-7 acyl side chain, and the C-3 pyrazole side chain, followed by

their assembly and final conversion to the sulfate salt.

A proposed logical workflow for the synthesis is depicted below:

Side Chain SynthesisCore Synthesis

Assembly and Final Product Formation

Synthesis of (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid

Acylation of the cephalosporin core with the C-7 side chain

Synthesis of 3-amino-2-(2-hydroxyethyl)pyrazole

Introduction of the C-3 side chain

Preparation of 7-amino-3-(hydroxymethyl)cephalosporanic acid derivative

Formation of the sulfate salt

Cefoselis Sulfate

Cefoselis Sulfate Penicillin-Binding Proteins (PBPs)
in Bacterial Cell Wall

Binds to
Peptidoglycan Cross-linking

Inhibits
Bacterial Cell Wall Synthesis

Disrupts
Cell Lysis and Bacterial Death

Leads to
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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